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Compound of Interest

Compound Name: (3-hydroxyphenyl)boronic Acid

Cat. No.: B1301963 Get Quote

This guide provides a comprehensive overview of (3-hydroxyphenyl)boronic acid, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical identity,

properties, synthesis, purification, and key applications, with a focus on the Suzuki-Miyaura

coupling reaction.

IUPAC Nomenclature and Chemical Structure
The correct IUPAC name for the compound is (3-hydroxyphenyl)boronic acid.[1] This name

is derived from the parent molecule, boronic acid, with a 3-hydroxyphenyl group attached to the

boron atom. The Chemical Abstracts Service (CAS) registry number for this compound is

87199-18-6.[1][2]

Structure:

The structure consists of a benzene ring substituted with a hydroxyl (-OH) group at the meta

position (position 3) and a boronic acid [-B(OH)₂] group at position 1.

Physicochemical Properties
A summary of the key quantitative data for (3-hydroxyphenyl)boronic acid is presented in the

table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₆H₇BO₃ [1]

Molecular Weight 137.93 g/mol [2][3]

Melting Point 210-213 °C (decomposes) [2][4]

CAS Number 87199-18-6 [1][2]

Appearance
White to off-white crystalline

solid

Solubility

Soluble in DMSO, PEG300,

and corn oil.[5] Limited

solubility in water.

Spectroscopic Data:

Technique Data

¹H NMR Spectral data is available on ChemicalBook.[6]

¹³C NMR
Spectral data for phenylboronic acid is available,

which can be used as a reference.[7]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and a key reaction of (3-
hydroxyphenyl)boronic acid are provided below.

3.1. Synthesis of (3-hydroxyphenyl)boronic acid

A common method for the synthesis of (3-hydroxyphenyl)boronic acid involves the protection

of the hydroxyl group of 3-bromophenol, followed by a Grignard reaction or lithium-halogen

exchange, and subsequent reaction with a borate ester.[8]

Protocol:
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Protection of 3-bromophenol: To a solution of 3-bromophenol in a suitable solvent (e.g.,

tetrahydrofuran), add a protecting group such as di-tert-butyl dicarbonate (Boc₂O) in the

presence of a base (e.g., sodium hydride).[8] Stir the reaction mixture until the starting

material is consumed (monitored by TLC).

Formation of the Grignard or Organolithium Reagent:

Grignard Reagent: To the protected 3-bromophenol, add magnesium turnings to initiate

the formation of the Grignard reagent.[8]

Organolithium Reagent: Alternatively, at a low temperature (e.g., -78 °C), add a strong

base like n-butyllithium to the protected 3-bromophenol to perform a lithium-halogen

exchange.[8]

Borylation: To the resulting Grignard or organolithium reagent at low temperature, add a

trialkyl borate, such as trimethyl borate or triisopropyl borate, dropwise.[8]

Hydrolysis and Deprotection: After the reaction is complete, hydrolyze the boronate ester by

adding an acidic solution (e.g., hydrochloric acid). This step will also remove the protecting

group.[8]

Work-up and Isolation: Extract the aqueous layer with an organic solvent (e.g., ethyl

acetate). The combined organic layers are then washed, dried, and the solvent is evaporated

to yield the crude product.

3.2. Purification by Recrystallization

Recrystallization is a standard technique to purify solid organic compounds.[9]

Protocol:

Solvent Selection: Choose a suitable solvent or solvent mixture in which (3-
hydroxyphenyl)boronic acid is soluble at high temperatures but sparingly soluble at low

temperatures. A mixture of acetone and heptane has been reported to be effective.[8]

Dissolution: Dissolve the crude (3-hydroxyphenyl)boronic acid in the minimum amount of

the hot solvent.
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Crystallization: Allow the solution to cool slowly to room temperature, and then further cool in

an ice bath to induce crystallization.

Isolation: Collect the pure crystals by filtration.

Drying: Dry the crystals under vacuum to remove any residual solvent.

3.3. Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an

organoboron compound and an organohalide, which is a powerful tool for forming carbon-

carbon bonds.[10]

Protocol for the coupling of (3-hydroxyphenyl)boronic acid with 4-bromoanisole:

Reaction Setup: In a reaction vessel, combine (3-hydroxyphenyl)boronic acid (1

equivalent), 4-bromoanisole (1.2 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (e.g.,

3 mol%), and a base (e.g., K₂CO₃, 2 equivalents).

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent

and water (e.g., 1,4-dioxane/water).[11]

Reaction Conditions: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or

argon) at a suitable temperature (e.g., 80-100 °C) for several hours.[11] Monitor the reaction

progress by TLC or LC-MS.

Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and

extract the product with an organic solvent like ethyl acetate.[11]

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by flash

column chromatography on silica gel.[11]

Mandatory Visualization
Suzuki-Miyaura Coupling Catalytic Cycle
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The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura coupling reaction, a

key application of (3-hydroxyphenyl)boronic acid.
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Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This diagram illustrates the key steps of oxidative addition, transmetalation, and reductive

elimination in the palladium-catalyzed coupling of an organohalide (R¹-X) with an organoboron

compound (R²-B(OH)₂), such as (3-hydroxyphenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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